Cas no 1805246-45-0 (3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide
• CAS No: 1805246-45-0
• MF: C₆H₅BrF₂N₂O₃S
• MW: 303.081306219101
• CID: 4860429
• Update Time: 2025-10-28

3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide

• Inchi： 1S/C6H5BrF2N2O3S/c7-4-2(15(10,13)14)1-3(12)11-5(4)6(8)9/h1,6H,(H,11,12)(H2,10,13,14)
• InChI Key： QQSYVIVQJWVTEM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)NC(C=C1S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: -0.5
• Topological Polar Surface Area: 97.6

Additional information on 3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide

3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide (CAS No. 1805246-45-0)

3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide is a highly specialized organic compound with the CAS registry number 1805246-45-0. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various pharmacological applications. The molecule features a pyridine ring, a six-membered aromatic heterocycle, substituted with several functional groups that confer unique chemical and biological properties. The presence of a bromine atom at the 3-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 6-position, along with a sulfonamide group at the 4-position, makes this compound a fascinating subject of study in both academic and industrial research.

The synthesis of 3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide involves a series of carefully designed organic reactions. Researchers have employed various strategies to construct the pyridine ring and introduce the substituents in a regioselective manner. Recent advancements in catalytic methods and transition-metal-mediated coupling reactions have significantly enhanced the efficiency and scalability of its synthesis. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the precise installation of the bromine and difluoromethyl groups onto the pyridine ring.

From a pharmacological perspective, 3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide has shown promising activity in preclinical studies targeting various disease states. The sulfonamide group is known to exhibit strong binding affinity to certain enzymes and receptors, making it a valuable moiety in drug design. Recent studies have highlighted its potential as an inhibitor of kinase enzymes, which are implicated in cancer progression and inflammatory diseases. The bromine and difluoromethyl substituents further modulate the compound's physicochemical properties, such as solubility and permeability, which are critical for its bioavailability.

The hydroxyl group at the 6-position introduces additional complexity to the molecule's behavior in biological systems. It can participate in hydrogen bonding interactions, which are essential for molecular recognition and binding to target proteins. This feature has been exploited in designing analogs with enhanced selectivity and reduced off-target effects. Furthermore, the pyridine ring's aromaticity contributes to the compound's stability, ensuring its persistence in physiological environments.

Recent research has also focused on optimizing the stereochemistry of 3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide to improve its therapeutic profile. Stereoisomers can exhibit vastly different pharmacokinetic and pharmacodynamic properties, making stereocontrol an integral aspect of its development. Advanced techniques such as asymmetric catalysis have been employed to synthesize enantiomerically pure forms of this compound, paving the way for enantioselective drug delivery.

In terms of applications, 3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide holds potential in several therapeutic areas beyond oncology. Its ability to modulate cellular signaling pathways makes it a candidate for treating neurodegenerative disorders and autoimmune diseases. Preclinical data suggest that it may also possess anti-inflammatory and antioxidant properties, further broadening its scope of application.

The development of 3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide underscores the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and pharmacologists work together to design molecules with optimal balance between efficacy and safety. As research progresses, this compound serves as a testament to humanity's growing ability to harness chemical complexity for therapeutic benefit.

In conclusion, 3-Bromo-2-(difluoromethyl)-6-hydroxypyridine-4-sulfonamide (CAS No. 1805246-45-0) is a multifaceted compound with immense potential in both research and clinical settings. Its unique structure enables diverse interactions within biological systems, making it a valuable tool for advancing medical science. As ongoing studies continue to unravel its full spectrum of activities, this compound stands at the forefront of innovation in pharmaceutical chemistry.